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Compound of Interest

Compound Name: KF-14124

Cat. No.: B1673619 Get Quote

Technical Support Center: KF-14124
This technical support center provides guidance on the quality control and purity assessment of

KF-14124, a selective kinase inhibitor. Below you will find troubleshooting guides and

frequently asked questions to ensure the successful application of KF-14124 in your research.

Frequently Asked Questions (FAQs)
Q1: What is the expected appearance of high-purity KF-14124?

A1: High-purity KF-14124 should be a white to off-white crystalline solid. Significant color

deviation or the presence of amorphous material may indicate degradation or impurities.

Q2: What is the recommended solvent for dissolving KF-14124?

A2: KF-14124 is soluble in DMSO at concentrations up to 50 mM. For aqueous buffers, it is

recommended to first prepare a concentrated stock solution in DMSO and then dilute it into the

desired aqueous medium. Please note that extensive dilution into aqueous solutions may lead

to precipitation over time.

Q3: How should KF-14124 be stored?

A3: For long-term storage, KF-14124 should be stored at -20°C, protected from light. For short-

term storage, it can be kept at 4°C. Stock solutions in DMSO should be aliquoted and stored at

-80°C to minimize freeze-thaw cycles.
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Q4: What is the typical purity specification for KF-14124?

A4: The typical purity of KF-14124 is ≥98% as determined by HPLC analysis at 254 nm.

Quality Control Data
Table 1: Certificate of Analysis for KF-14124 (Example Batch)

Parameter Specification Result Method

Appearance
White to off-white

solid
Conforms Visual Inspection

Purity (HPLC) ≥98.0% 99.2% HPLC

Identity (¹H NMR) Conforms to structure Conforms NMR

Identity (MS) [M+H]⁺ = 450.1 ± 0.5 450.3 LC-MS

Residual Solvents ≤0.5% <0.1% GC-HS

Water Content ≤1.0% 0.2% Karl Fischer
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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